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Compound of Interest

Compound Name: L-Alaninol-d3

Cat. No.: B580260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

synthesis, and applications of L-Alaninol-d3, a deuterated analog of L-Alaninol. This document

is intended for researchers, scientists, and drug development professionals who utilize stable

isotope-labeled compounds as internal standards in quantitative analysis or as tracers in

metabolic studies.

Introduction to L-Alaninol-d3
L-Alaninol-d3, with the chemical name (S)-2-Amino-1-propanol-d3, is a stable isotope-labeled

version of L-Alaninol where three hydrogen atoms on the methyl group have been replaced

with deuterium. This isotopic substitution results in a mass shift of +3 atomic mass units,

making it an ideal internal standard for mass spectrometry-based quantification of L-Alaninol

and related compounds. Its physicochemical properties are nearly identical to the unlabeled

analog, ensuring similar behavior during sample preparation and chromatographic separation.

Commercial Availability and Suppliers
L-Alaninol-d3 is commercially available from specialized chemical suppliers. The primary

suppliers identified are MedChemExpress and Medical Isotopes, Inc. While a comprehensive

price list is not publicly available and is subject to quotation, details for procurement can be

found on their respective websites.
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For the necessary precursor, L-Alanine-d3, a key starting material for the synthesis of L-
Alaninol-d3, Sigma-Aldrich is a known supplier.

Table 1: Key Suppliers and Related Compounds

Compound Supplier CAS Number Notes

L-Alaninol-d3 MedChemExpress 352438-84-7

Primary supplier of the

deuterated standard.

[1][2]

L-Alaninol-d3 Medical Isotopes, Inc. 352438-84-7

Supplier of stable

isotope-labeled

compounds.

L-Alanine-d3 Sigma-Aldrich 63546-27-0

Supplier of the

deuterated precursor

for synthesis.

L-Alaninol LKT Labs 2749-11-3
Supplier of the non-

deuterated analog.

L-Alaninol Carl Roth 2749-11-3
Supplier of the non-

deuterated analog.

L-Alaninol Biosynth 2749-11-3
Supplier of the non-

deuterated analog.

Table 2: Physicochemical Properties of L-Alaninol-d3
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Property Value

Chemical Formula C₃H₆D₃NO

Molecular Weight 78.13

CAS Number 352438-84-7

Appearance Liquid

Storage
Pure form: -20°C for 3 years. In solvent: -80°C

for 6 months.

MedChemExpress offers L-Alaninol-d3 with high purity and isotopic enrichment, suitable for

use in sensitive analytical applications.[1][2] While specific batch-to-batch data should be

obtained from the supplier's certificate of analysis, their stable isotope-labeled compounds

generally have an isotopic enrichment of over 98% and a chemical purity of over 98%.[3]

Synthesis of L-Alaninol-d3
While a specific, validated protocol for the synthesis of L-Alaninol-d3 is not readily available in

the public domain, a general and robust method can be adapted from the well-established

synthesis of its non-deuterated analog, L-Alaninol. The most common and industrially viable

method involves the reduction of the corresponding L-Alanine ester.

The proposed synthetic route for L-Alaninol-d3 starts with the esterification of commercially

available L-Alanine-d3, followed by reduction of the resulting ester.

Experimental Protocol: Synthesis of L-Alaninol-d3
Materials:

L-Alanine-d3

Anhydrous Ethanol

Thionyl chloride (SOCl₂) or another suitable esterification reagent

Sodium borohydride (NaBH₄) or Lithium aluminum hydride (LiAlH₄)
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Anhydrous solvent (e.g., Tetrahydrofuran (THF), Diethyl ether)

Deionized water

Organic solvents for extraction (e.g., Ethyl acetate)

Drying agent (e.g., Anhydrous sodium sulfate or magnesium sulfate)

Procedure:

Esterification of L-Alanine-d3:

Suspend L-Alanine-d3 in anhydrous ethanol.

Cool the mixture in an ice bath.

Slowly add thionyl chloride dropwise while stirring.

After the addition is complete, allow the reaction to warm to room temperature and then

reflux until the reaction is complete (monitored by TLC).

Remove the solvent under reduced pressure to obtain the crude L-Alanine-d3 ethyl ester

hydrochloride.

Reduction of L-Alanine-d3 Ethyl Ester:

Using Sodium Borohydride: A patent for the production of L-alaninol describes the

dropwise addition of an L-alanine ester inorganic acid salt to a large excess of an aqueous

NaBH4 solution at 10-40°C.[4]

Using Lithium Aluminum Hydride (LiAlH₄): A reported procedure for the reduction of L-

alanine involves suspending LiAlH₄ in dry THF under an inert atmosphere and adding

solid L-alanine in portions.[5] A similar procedure can be used for the ester.

After the reduction is complete, the reaction is carefully quenched. For LiAlH₄, this is

typically done by the sequential addition of water and a sodium hydroxide solution.

The resulting salts are filtered off, and the filtrate is extracted with an organic solvent.
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The combined organic extracts are dried over an anhydrous drying agent.

The solvent is removed under reduced pressure, and the crude L-Alaninol-d3 can be

purified by vacuum distillation.

Synthesis of L-Alaninol-d3

L-Alanine-d3 Esterification
Ethanol, SOCl2

L-Alanine-d3 Ethyl Ester Reduction
NaBH4 or LiAlH4

L-Alaninol-d3

Click to download full resolution via product page

Caption: Synthetic pathway for L-Alaninol-d3 from L-Alanine-d3.

Applications in Drug Development and Research
The primary application of L-Alaninol-d3 is as an internal standard for the quantitative analysis

of L-Alaninol or other structurally related compounds in complex biological matrices by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[2] The use of a stable isotope-

labeled internal standard is considered the gold standard in quantitative mass spectrometry as

it effectively compensates for variations in sample preparation, chromatographic retention, and

ionization efficiency, thereby improving the accuracy and precision of the analytical method.

Experimental Protocol: Use of L-Alaninol-d3 as an
Internal Standard in LC-MS/MS
Objective: To quantify the concentration of an analyte (e.g., L-Alaninol) in a biological sample

(e.g., plasma) using L-Alaninol-d3 as an internal standard.

Materials:

Biological sample (e.g., plasma)

L-Alaninol-d3 internal standard stock solution of a known concentration
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Analyte stock solution for calibration curve

Protein precipitation solvent (e.g., acetonitrile or methanol)

LC-MS/MS system

Procedure:

Sample Preparation:

To a known volume of the biological sample, add a precise volume of the L-Alaninol-d3
internal standard stock solution.

Add a protein precipitation solvent to the sample, vortex, and centrifuge to pellet the

precipitated proteins.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Calibration Curve Preparation:

Prepare a series of calibration standards by spiking a blank matrix (e.g., charcoal-stripped

plasma) with known concentrations of the analyte.

Add the same precise volume of the L-Alaninol-d3 internal standard stock solution to

each calibration standard.

Process the calibration standards in the same manner as the unknown samples.

LC-MS/MS Analysis:

Inject the prepared samples and calibration standards onto the LC-MS/MS system.

Develop a multiple reaction monitoring (MRM) method to monitor at least one specific

precursor-to-product ion transition for both the analyte and L-Alaninol-d3.

Data Analysis:
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Calculate the peak area ratio of the analyte to the L-Alaninol-d3 internal standard for

each sample and calibration standard.

Construct a calibration curve by plotting the peak area ratio versus the analyte

concentration for the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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LC-MS/MS Internal Standard Workflow

Sample

Add L-Alaninol-d3
Internal Standard

Protein Precipitation

Centrifugation

Supernatant

LC-MS/MS Analysis

Data Analysis
(Peak Area Ratio)

Analyte Quantification
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Caption: Workflow for using L-Alaninol-d3 as an internal standard.
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Signaling Pathways and Logical Relationships
While L-Alaninol itself is primarily used as a chiral building block in the synthesis of more

complex molecules, its deuterated form, L-Alaninol-d3, plays a crucial logical role in ensuring

the accuracy of quantitative bioanalytical methods. The relationship between the analyte and

the internal standard is fundamental to achieving reliable results.

Logical Relationship in Quantitative Analysis

Analyte

Analytical Process
(Extraction, Chromatography, Ionization)

L-Alaninol-d3 (IS)

Peak Area Ratio
(Analyte / IS)

Accurate Quantification

Click to download full resolution via product page

Caption: The role of L-Alaninol-d3 in mitigating analytical variability.

Conclusion
L-Alaninol-d3 is a readily available and essential tool for researchers and scientists in the field

of drug development and clinical analysis. Its use as an internal standard in LC-MS/MS assays

provides a robust method for the accurate quantification of L-Alaninol and related analytes in

complex biological matrices. This guide provides a foundational understanding of its
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commercial availability, synthesis, and a practical workflow for its application. For specific

pricing and technical datasheets, it is recommended to contact the suppliers directly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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